Cas no 1601177-24-5 (1-1-bromo-2-(2-methylpropoxy)propan-2-yl-2-fluorobenzene)

• Product Name: 1-1-bromo-2-(2-methylpropoxy)propan-2-yl-2-fluorobenzene
• CAS No: 1601177-24-5
• MF: C₁₃H₁₈BrFO
• MW: 289.18382692337
• CID: 5806399
• PubChem ID: 114772796
• Update Time: 2025-07-15

1-1-bromo-2-(2-methylpropoxy)propan-2-yl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-1-bromo-2-(2-methylpropoxy)propan-2-yl-2-fluorobenzene
• 1601177-24-5
• EN300-1133637
• 1-[1-bromo-2-(2-methylpropoxy)propan-2-yl]-2-fluorobenzene

• Inchi： 1S/C13H18BrFO/c1-10(2)8-16-13(3,9-14)11-6-4-5-7-12(11)15/h4-7,10H,8-9H2,1-3H3
• InChI Key： NAYPGQCPPCCGPT-UHFFFAOYSA-N
• SMILES： BrCC(C)(C1C=CC=CC=1F)OCC(C)C

Computed Properties

• Exact Mass: 288.05251g/mol
• Monoisotopic Mass: 288.05251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-1-bromo-2-(2-methylpropoxy)propan-2-yl-2-fluorobenzene

Introduction to 1-1-bromo-2-(2-methylpropoxy)propan-2-yl-2-fluorobenzene (CAS No. 1601177-24-5) and Its Emerging Applications in Chemical Biology

The compound 1-1-bromo-2-(2-methylpropoxy)propan-2-yl-2-fluorobenzene, identified by the CAS number 1601177-24-5, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, featuring a unique structural arrangement of a brominated aromatic ring connected to an aliphatic chain with a fluorine substituent, has garnered attention due to its versatile reactivity and potential applications in drug discovery and molecular imaging.

At the core of this compound's appeal lies its bifunctional nature, which allows for diverse chemical modifications. The presence of a bromine atom on the benzene ring facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of various aryl or heteroaryl groups. Concurrently, the fluorine atom at the 2-position of the benzene ring enhances lipophilicity while influencing metabolic stability, a critical factor in medicinal chemistry. The aliphatic side chain, specifically the 1-bromo-2-(2-methylpropoxy)propan-2-yl moiety, adds another layer of complexity, providing a handle for further functionalization or derivatization.

Recent advancements in synthetic methodologies have expanded the utility of this compound. For instance, palladium-catalyzed cross-coupling reactions have been leveraged to generate libraries of arylated derivatives, which are being explored for their biological activity. These derivatives exhibit promise as intermediates in the synthesis of small-molecule inhibitors targeting protein-protein interactions and enzyme inhibition. The fluorine substituent's role in modulating pharmacokinetic properties has also been highlighted in studies focusing on metabolic profiling and drug-drug interactions.

In the context of drug discovery, 1-1-bromo-2-(2-methylpropoxy)propan-2-yl-2-fluorobenzene has been utilized as a key building block in the development of novel therapeutics. Researchers have harnessed its structural features to design molecules with enhanced binding affinity and selectivity. Notably, derivatives of this compound have shown potential in inhibiting kinases and other therapeutic targets implicated in cancer and inflammatory diseases. The bromine atom's reactivity further allows for site-specific modifications, enabling fine-tuning of pharmacological properties such as solubility and bioavailability.

Molecular imaging applications have also emerged as an area of interest for this compound. The incorporation of fluorine into biological probes enhances their sensitivity and detection capabilities in positron emission tomography (PET) scans. Researchers have developed radiolabeled derivatives of 1-1-bromo-2-(2-methylpropoxy)propan-2-yl-2-fluorobenzene for imaging neurological disorders and cancerous lesions. The stability provided by the fluorine atom ensures prolonged circulation time, improving diagnostic accuracy while minimizing background noise.

The synthesis of 1-1-bromo-2-(2-methylpropoxy)propan-2-yl-2-fluorobenzene itself is a testament to modern synthetic organic chemistry techniques. Multi-step pathways involving halogenation, etherification, and fluorination have been optimized to achieve high yields and purity. These synthetic strategies not only highlight the compound's accessibility but also underscore its versatility as a synthetic intermediate. Recent publications have demonstrated scalable methods for producing this compound on kilograms per batch, making it feasible for industrial applications.

From a computational chemistry perspective, 1-1-bromo-2-(2-methylpropoxy)propan-2-yl-2-fluorobenzene has been subjected to rigorous molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the rational design of analogs with improved pharmacological profiles. These computational approaches are complemented by experimental validations, ensuring that theoretical predictions align with empirical observations.

The future prospects for 1-1-bromo-2-(2-methylpropoxy)propan-2-yl-2-fluorobenzene are vast and multifaceted. As drug discovery continues to evolve towards more targeted and personalized therapies, this compound is poised to play a pivotal role in generating novel molecular entities with optimized properties. Its integration into high-throughput screening campaigns will likely uncover new therapeutic candidates across multiple disease areas. Additionally, advancements in green chemistry principles may lead to more sustainable synthetic routes for producing this valuable intermediate.

In summary, 1 - 1 - bromo - ₂ - (₂ - methylpropoxy) propan - ₂ - yl - ₂ - fluoro benzene (CAS No. 1601177 - 24 - 5) stands as a cornerstone molecule in chemical biology with far-reaching implications for pharmaceutical research and medical diagnostics. Its unique structural features combined with recent innovations in synthetic methodologies make it an indispensable tool for researchers striving to develop next-generation therapeutics and imaging agents.